Cas no 850858-56-9 (Methyl isoquinoline-8-carboxylate)

Methyl isoquinoline-8-carboxylate Properties

Names and Identifiers

• Methyl isoquinoline-8-carboxylate
• Methyl 8-isoquinolinecarboxylate
• 3145AC
• SY022478
• ST24025487
• methyl isoquinoline-8-carboxylate
• Methyl 8-isoquinolinecarboxylate (ACI)
• CS-0018556
• Methyl 8-Isoquinolinecarboxylate
• DB-076244
• METHYL ISOQUINOLINE-8-CARBOXYLATE
• 850858-56-9
• EN300-255900
• SCHEMBL21801215
• DTXSID50696371
• SB39024
• MFCD11506141
• CS-11493
• AKOS006323350
• +Expand

• MDL： MFCD11506141
• InChIKey： QHXHWOJLSCPSKV-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO2/c1-14-11(13)9-4-2-3-8-5-6-12-7-10(8)9/h2-7H,1H3
• SMILES： O=C(C1C2C(=CC=NC=2)C=CC=1)OC

Computed Properties

• Exact Mass: 187.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.063
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 2.02140
• PSA: 39.19000
• Melting Point: 73℃

Methyl isoquinoline-8-carboxylate Security Information

Methyl isoquinoline-8-carboxylate Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%